Cas no 51761-72-9 ((nz)-n-(1-cyclopropylethylidene)hydroxylamine)

(nz)-n-(1-cyclopropylethylidene)hydroxylamine structure
51761-72-9 structure
Product Name:(nz)-n-(1-cyclopropylethylidene)hydroxylamine
CAS No:51761-72-9
MF:C5H9NO
MW:99.1310613155365
MDL:MFCD00778669
CID:1573795
PubChem ID:5355375
Update Time:2025-09-26

(nz)-n-(1-cyclopropylethylidene)hydroxylamine Chemical and Physical Properties

Names and Identifiers

    • (NZ)-N-(1-cyclopropylethylidene)hydroxylamine
    • Einecs 257-389-7
    • cyclopropylethan-1-one oxime
    • 1-CYCLOPROPYLETHANONE OXIME
    • CS-0266592
    • LS-12863
    • (1E)-1-cyclopropyl-N-hydroxyethanimine
    • NSC-33804
    • N-(1-cyclopropylethylidene)hydroxylamine
    • STL373372
    • MFCD00778669
    • Ethanone, 1-cyclopropyl-, oxime
    • BBL028988
    • (E)-N-(1-cyclopropyl-ethylidene)-hydroxylamine
    • (1E)-1-Cyclopropylethanone oxime
    • 51761-72-9
    • NSC33804
    • (NE)-N-(1-cyclopropylethylidene)hydroxylamine
    • 80606-74-2
    • 1-Cyclopropylethan-1-one oxime
    • Cyclopropylmethylketone oxime
    • ALBB-033726
    • AKOS002679257
    • EN300-103775
    • (E)-1-Cyclopropylethan-1-one oxime
    • (1E)-1-Cyclopropylethanone oxime #
    • (nz)-n-(1-cyclopropylethylidene)hydroxylamine
    • MDL: MFCD00778669
    • Inchi: 1S/C5H9NO/c1-4(6-7)5-2-3-5/h5,7H,2-3H2,1H3/b6-4+
    • InChI Key: HTMLLPBZMWBCDN-GQCTYLIASA-N
    • SMILES: O/N=C(\C)/C1CC1

Computed Properties

  • Exact Mass: 99.06847
  • Monoisotopic Mass: 99.068413911g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 7
  • Rotatable Bond Count: 1
  • Complexity: 94.3
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 1
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.7
  • Topological Polar Surface Area: 32.6Ų

Experimental Properties

  • PSA: 32.59
  • LogP: 1.24650

(nz)-n-(1-cyclopropylethylidene)hydroxylamine Pricemore >>

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